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Compound of Interest

24alpha-Ethyl-5alpha-cholestan-
Compound Name:
3beta-ol

Cat. No.: B1261881

An In-depth Technical Guide to the Structure of Sitostanol

Introduction

Sitostanol is a saturated phytosterol, or plant stanol, found in a variety of plant-based foods
such as nuts, seeds, and vegetable oils. It is structurally analogous to cholesterol but
possesses distinct features, primarily in its side chain and the saturation of its steroid nucleus.
As a C29 stanaol, it is of significant interest to researchers, particularly in the fields of nutrition,
cardiovascular health, and drug development, due to its well-documented ability to reduce the
intestinal absorption of cholesterol. This guide provides a comprehensive technical overview of
the chemical structure of sitostanol, supported by quantitative data, experimental protocols,
and logical diagrams for researchers, scientists, and drug development professionals.

Chemical Structure of Sitostanol

Sitostanol, also known as stigmastanol, is defined by a tetracyclic cyclopenta[a]phenanthrene
skeleton. Its systematic chemical nomenclature and structural identifiers provide a precise
description of its complex three-dimensional architecture.

2.1 Nomenclature and Chemical Identity

e IUPAC Name: (3S,5S,8R,9S,10S,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-
yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-
cyclopentala]phenanthren-3-ol.
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e Synonyms: B-Sitostanol, 5a-Stigmastan-3[3-ol, Dihydro-[3-sitosterol, 24a-Ethylcholestanol.
e Chemical Formula: C29Hs20.

2.2 Core Structure and Stereochemistry The core of sitostanol is a rigid four-ring steroid
nucleus. Unlike its precursor, 3-sitosterol, sitostanol lacks the double bond between carbons 5
and 6 in the B-ring, resulting in a fully saturated structure. This saturation is a key feature,
contributing to its distinct physical properties and biological activity.

The stereochemistry is critical to its identity:

o 3B-hydroxyl group: The hydroxyl group at the C-3 position is in the beta configuration,
meaning it projects above the plane of the ring system.

e 5a-configuration: The hydrogen atom at the C-5 position is in the alpha configuration,
resulting in a trans fusion between the A and B rings. This creates a relatively flat, planar
conformation for the A/B ring system.

2.3 Side Chain Attached at the C-17 position of the D-ring is an aliphatic side chain. The key
feature that distinguishes sitostanol from other stanols like campestanol is the presence of an
ethyl group at the C-24 position.

Physicochemical Properties

The quantitative properties of sitostanol are summarized below, providing essential data for
experimental design and analysis.
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Property Value Source(s)
CAS Number 83-45-4
Molecular Weight 416.72 g/mol

White to off-white crystalline
Appearance
powder

Boiling Point 139.4t0 139.8 °C

Solubilit Insoluble in water; Soluble in
olubili
Y ethanol and chloroform.
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Experimental Protocols

4.1 Synthesis from (-Sitosterol Sitostanol is commercially produced via the catalytic
hydrogenation of (3-sitosterol. This process saturates the C5-C6 double bond in the B-ring of
the steroid nucleus.

e Methodology:
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o Reactant: Pure (-sitosterol is dissolved in a suitable organic solvent, such as ethyl
acetate.

o Catalyst: A palladium on carbon (Pd/C) or platinum oxide (PtO2) catalyst is added to the
solution.

o Reaction Conditions: The mixture is subjected to a hydrogen gas atmosphere under
pressure. The reaction proceeds at a controlled temperature until hydrogen uptake
ceases.

o Purification: The catalyst is removed by filtration. The solvent is then evaporated, and the
resulting crude sitostanol is purified, typically by recrystallization from a solvent like
ethanol, to yield a high-purity product.

4 Synthesis of Sitostanol )

[3-Sitosterol

Saturation of
5=C6 bond

Catalytic Hydrogenation
(Hz2, Pd/C or PtO2)
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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